Cas no 1804584-57-3 (2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1804584-57-3
• MF: C₆H₃ClF₃NO₃S
• MW: 261.60612988472
• CID: 5307587
• Update Time: 2025-11-02

2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride
• 6-Trifluoromethoxy-pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3ClF3NO3S/c7-15(12,13)4-1-2-5(11-3-4)14-6(8,9)10/h1-3H
• InChI Key： MCKLIQIOCWUPOO-UHFFFAOYSA-N
• SMILES： C1=NC(OC(F)(F)F)=CC=C1S(Cl)(=O)=O

Computed Properties

• Exact Mass: 260.947
• Monoisotopic Mass: 260.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2

Additional information on 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride

Comprehensive Guide to 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS 1804584-57-3): Properties, Applications, and Market Insights

2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS 1804584-57-3) is a specialized sulfonyl chloride derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, characterized by its unique trifluoromethoxy substitution pattern which enhances its reactivity and biological activity potential. The molecular structure combines the electron-withdrawing properties of both the sulfonyl chloride group and trifluoromethoxy moiety, making it particularly valuable for nucleophilic substitution reactions.

The growing demand for fluorinated pyridine derivatives in drug discovery has positioned 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride as a key building block for medicinal chemistry. Researchers frequently search for "sulfonyl chloride reagents for drug synthesis" and "trifluoromethoxy pyridine applications", reflecting the compound's importance in modern pharmaceutical development. Its CAS number 1804584-57-3 serves as a crucial identifier for procurement and regulatory documentation across global chemical markets.

From a synthetic chemistry perspective, 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride demonstrates excellent reactivity in forming sulfonamide bonds, a common pharmacophore in many FDA-approved drugs. The presence of the trifluoromethoxy group at the 2-position significantly influences the compound's electronic properties, potentially enhancing membrane permeability in bioactive molecules. These characteristics explain why searches for "pyridine sulfonyl chloride reactivity" and "fluorinated heterocycle building blocks" consistently rank high in chemical database queries.

The application spectrum of 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride extends beyond pharmaceuticals into material science, where researchers investigate its potential as a precursor for advanced polymers with unique electronic properties. Recent patent literature reveals growing interest in "fluorinated pyridine-based materials" for electronic applications, correlating with increased searches for "specialty chemicals for OLED development". The compound's molecular architecture offers opportunities for creating materials with tailored luminescent and charge-transport properties.

Market analysis indicates steady growth in demand for high-purity pyridine derivatives, with 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride representing a niche but expanding segment. Suppliers frequently receive inquiries about "CAS 1804584-57-3 availability" and "custom synthesis of fluorinated sulfonyl chlorides", reflecting its specialized but crucial role in research and development. The compound's stability under various storage conditions and compatibility with common organic solvents contribute to its practicality in laboratory settings.

Quality control aspects of 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride remain a key concern for end-users, as evidenced by frequent searches for "analytical methods for sulfonyl chloride purity". Advanced characterization techniques including HPLC, NMR, and mass spectrometry are typically employed to ensure batch-to-batch consistency. The compound's shelf life and storage recommendations (typically under inert atmosphere at low temperatures) are common topics in technical discussions among research chemists.

Environmental and handling considerations for 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride follow standard laboratory safety protocols for reactive sulfonyl chloride compounds. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. This aligns with the pharmaceutical industry's increasing focus on "green chemistry principles" and "sustainable synthetic methodologies", both trending topics in chemical research publications.

The synthetic versatility of 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride makes it particularly valuable for parallel synthesis and combinatorial chemistry approaches. Its reactivity profile allows for efficient conversion to various derivatives, addressing the pharmaceutical industry's need for "diverse compound libraries for screening". The trifluoromethoxy group's metabolic stability and potential to enhance bioavailability remain key factors driving its incorporation into drug candidates.

Looking forward, the development of novel synthetic routes to 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride continues to attract research interest, particularly methods emphasizing atom economy and reduced waste generation. Recent publications have explored catalytic approaches to similar fluorinated pyridine systems, reflecting the broader trend toward "catalytic C-F bond formation" in modern synthetic chemistry. These advancements may lead to more cost-effective production processes for this valuable building block.

In conclusion, 2-(Trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS 1804584-57-3) represents an important tool for medicinal chemists and material scientists alike. Its unique combination of fluorine substitution and sulfonyl chloride reactivity enables diverse applications in drug discovery and advanced materials development. As research into fluorinated heterocycles continues to expand, this compound will likely maintain its position as a valuable synthetic intermediate with growing commercial significance.